6-Nitroveratraldehyde
6-Nitroveratraldehyde
Inhibitor of DNA-dependent protein kinase (DNA-PK) (IC50 = 15 μM), an enzyme involved in the non-homologous end-joining (NHEJ) pathway of double-stranded DNA break (DSB) repair in human cells. Displays 100-fold higher potency than its analog vanillin and does not affect PKC activity. Produces lethal effects on cisplatin-treated D5037 cells upon continuous exposure.
Brand Name:
Vulcanchem
CAS No.:
20357-25-9
VCID:
VC0004452
InChI:
InChI=1S/C9H9NO5/c1-14-8-3-6(5-11)7(10(12)13)4-9(8)15-2/h3-5H,1-2H3
SMILES:
COC1=C(C=C(C(=C1)C=O)[N+](=O)[O-])OC
Molecular Formula:
C9H9NO5
Molecular Weight:
211.17 g/mol
6-Nitroveratraldehyde
CAS No.: 20357-25-9
Inhibitors
VCID: VC0004452
Molecular Formula: C9H9NO5
Molecular Weight: 211.17 g/mol
| CAS No. | 20357-25-9 |
|---|---|
| Product Name | 6-Nitroveratraldehyde |
| Molecular Formula | C9H9NO5 |
| Molecular Weight | 211.17 g/mol |
| IUPAC Name | 4,5-dimethoxy-2-nitrobenzaldehyde |
| Standard InChI | InChI=1S/C9H9NO5/c1-14-8-3-6(5-11)7(10(12)13)4-9(8)15-2/h3-5H,1-2H3 |
| Standard InChIKey | YWSPWKXREVSQCA-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C(=C1)C=O)[N+](=O)[O-])OC |
| Canonical SMILES | COC1=C(C=C(C(=C1)C=O)[N+](=O)[O-])OC |
| Description | Inhibitor of DNA-dependent protein kinase (DNA-PK) (IC50 = 15 μM), an enzyme involved in the non-homologous end-joining (NHEJ) pathway of double-stranded DNA break (DSB) repair in human cells. Displays 100-fold higher potency than its analog vanillin and does not affect PKC activity. Produces lethal effects on cisplatin-treated D5037 cells upon continuous exposure. |
| Synonyms | 4,5-Dimethoxy-2-nitrobenzaldehyde |
| PubChem Compound | 88505 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume